3-Carbamoyl-2-cyclopropoxybenzoic acid

• Molecular Formula: C11H11NO4
• Molecular Weight: 221.21 g/mol
• IUPAC Name: 3-carbamoyl-2-cyclopropyloxybenzoic acid
• InChI: InChI=1S/C11H11NO4/c12-10(13)7-2-1-3-8(11(14)15)9(7)16-6-4-5-6/h1-3,6H,4-5H2,(H2,12,13)(H,14,15)
• InChI Key: SYUKLAOZFCRVGE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC=C2C(=O)O)C(=O)N

Description

3-Carbamoyl-2-cyclopropoxybenzoic acid is a benzoic acid derivative featuring a carbamoyl (-CONH₂) group at the 3-position and a cyclopropoxy (C₃H₅O-) substituent at the 2-position of the aromatic ring. Its synthesis likely involves etherification (e.g., Mitsunobu reaction) to introduce the cyclopropoxy group, followed by carbamoylation via amidative coupling .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-carbamoyl-2-cyclopropoxybenzoic acid typically involves the following steps:

Formation of the Benzene Ring: The benzene ring is prepared through standard organic synthesis methods.

Introduction of the Carbamoyl Group: The carbamoyl group can be introduced via the reaction of the benzene ring with isocyanates under controlled conditions.

Cyclopropoxy Group Addition: The cyclopropoxy group is added through a nucleophilic substitution reaction, where a suitable cyclopropyl halide reacts with the benzene ring.

Industrial Production Methods: Industrial production of 3-carbamoyl-2-cyclopropoxybenzoic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of catalysts and specific solvents to facilitate the reactions.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the carbamoyl group, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can convert the carbamoyl group to an amine group.

Substitution: The cyclopropoxy group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions:

Oxidizing Agents: Potassium permanganate or chromium trioxide for oxidation reactions.

Reducing Agents: Lithium aluminum hydride or sodium borohydride for reduction reactions.

Nucleophiles: Various nucleophiles such as amines or alcohols for substitution reactions.

Major Products:

Oxidation Products: Oxides of the carbamoyl group.

Reduction Products: Amines derived from the reduction of the carbamoyl group.

Substitution Products: Compounds with different substituents replacing the cyclopropoxy group.

Scientific Research Applications

3-Carbamoyl-2-cyclopropoxybenzoic acid has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 3-carbamoyl-2-cyclopropoxybenzoic acid involves its interaction with specific molecular targets. The carbamoyl group can form hydrogen bonds with enzymes or receptors, potentially inhibiting their activity. The cyclopropoxy group may enhance the compound’s binding affinity and specificity for its targets. The exact pathways involved depend on the specific application and target molecule.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight	Key Properties	Potential Applications	References
3-Carbamoyl-2-cyclopropoxybenzoic acid	Benzoic acid	2-cyclopropoxy, 3-carbamoyl	C₁₁H₁₁NO₄	~221 (calculated)	Moderate lipophilicity due to aromatic core; cyclopropoxy enhances metabolic stability.	Pharmaceutical intermediate or impurity.	N/A
(2S)-3-Carbamoyl-2-(4-methoxybenzenesulfonamido)propanoic acid	Propanoic acid	4-methoxybenzenesulfonamido, 3-carbamoyl	C₁₂H₁₅N₂O₆S	327.32	High polarity due to sulfonamido group; potential hydrogen-bonding capacity.	Antimicrobial agent (sulfonamide class).
3-Carbamoyl-2-(3-fluorobenzenesulfonamido)propanoic acid	Propanoic acid	3-fluorobenzenesulfonamido, 3-carbamoyl	C₁₀H₁₁FN₂O₅S	290.26	Fluorine atom increases lipophilicity; sulfonamido group enhances solubility.	Drug impurity/research reagent.

Key Observations:

Core Structure Differences: The benzoic acid backbone in the target compound enables π-π stacking interactions, advantageous for binding to aromatic residues in biological targets.

Substituent Effects :

• Cyclopropoxy group : Introduces steric hindrance and metabolic stability but reduces polarity compared to sulfonamido derivatives.
• Sulfonamido groups (–3): Increase molecular weight and polarity, enhancing water solubility and hydrogen-bonding capacity. The fluorine atom in ’s compound further improves lipophilicity, which may affect membrane permeability.

Synthetic Routes: The target compound’s synthesis likely involves etherification (e.g., nucleophilic substitution with cyclopropanol) and subsequent carbamoylation . Sulfonamido derivatives (–3) require sulfonylation of an amine intermediate, followed by carbamoyl group introduction .

Biological Relevance: Sulfonamido-containing compounds (–3) are associated with antimicrobial activity, aligning with historical sulfonamide drug classes. The target compound’s benzoic acid core may align with nonsteroidal anti-inflammatory drug (NSAID) intermediates, though specific activity data are lacking.

Research Findings and Implications

• Solubility and Bioavailability : The cyclopropoxy group in the target compound may reduce aqueous solubility compared to sulfonamido derivatives, necessitating formulation adjustments for pharmaceutical use.
• Analytical Monitoring : As with ’s compound, 3-carbamoyl-2-cyclopropoxybenzoic acid may require impurity profiling in drug development, emphasizing HPLC or LC-MS methods.